Cas no 339097-39-1 (2-[(3,4-DICHLOROPHENYL)SULFONYL]-N-(4-METHOXYPHENYL)ACETAMIDE)

• Product Name: 2-[(3,4-DICHLOROPHENYL)SULFONYL]-N-(4-METHOXYPHENYL)ACETAMIDE
• CAS No: 339097-39-1
• MF: C₁₅H₁₃Cl₂NO₄S
• MW: 374.239021062851
• CID: 5175642
• Update Time: 2026-03-04

2-[(3,4-DICHLOROPHENYL)SULFONYL]-N-(4-METHOXYPHENYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-DICHLOROPHENYL)SULFONYL]-N-(4-METHOXYPHENYL)ACETAMIDE
• 2-(3,4-dichlorobenzenesulfonyl)-N-(4-methoxyphenyl)acetamide
• Acetamide, 2-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)-
• 2-(3,4-dichlorophenyl)sulfonyl-N-(4-methoxyphenyl)acetamide
• Bionet1_000834
• HMS570F16

• Inchi： 1S/C15H13Cl2NO4S/c1-22-11-4-2-10(3-5-11)18-15(19)9-23(20,21)12-6-7-13(16)14(17)8-12/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： NCJVJRZUHFBNRB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(CC(NC1C=CC(=CC=1)OC)=O)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 500
• XLogP3: 3.8
• Topological Polar Surface Area: 80.8

Additional information on 2-[(3,4-DICHLOROPHENYL)SULFONYL]-N-(4-METHOXYPHENYL)ACETAMIDE

Comprehensive Overview of 2-[(3,4-DICHLOROPHENYL)SULFONYL]-N-(4-METHOXYPHENYL)ACETAMIDE (CAS No. 339097-39-1)

2-[(3,4-Dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)acetamide, with the CAS number 339097-39-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a sulfonyl bridge, dichlorophenyl moiety, and methoxyphenyl group, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine and targeted therapy.

The compound’s sulfonamide backbone is a key structural motif found in many FDA-approved drugs, such as antimicrobials and diuretics. This has led to growing curiosity about whether 2-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)acetamide could exhibit similar bioactivity. Recent studies highlight its potential as a kinase inhibitor, a hot topic in cancer research, where small molecules are designed to disrupt aberrant signaling pathways. Additionally, its chlorinated aromatic components align with interests in sustainable chemistry, as researchers seek eco-friendly synthetic routes for such derivatives.

From a synthetic chemistry perspective, the compound’s CAS 339097-39-1 serves as a valuable intermediate. Its methoxy and sulfonyl functional groups offer versatility for further derivatization, a trend driven by the demand for high-value fine chemicals. Laboratories focusing on structure-activity relationship (SAR) studies often utilize this scaffold to optimize pharmacokinetic properties, reflecting the broader shift toward rational drug design.

In the context of AI-driven drug discovery, 2-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)acetamide has been flagged in computational screenings due to its favorable ligand efficiency. This aligns with the industry’s push to reduce R&D costs through in silico modeling. Moreover, its physicochemical properties—such as logP and hydrogen bonding capacity—are frequently analyzed in ADMET prediction tools, addressing the rising demand for predictive toxicology solutions.

Environmental scientists have also examined this compound’s biodegradability profile, given the global emphasis on green chemistry. While not classified as hazardous, its chlorinated structure warrants careful disposal protocols, resonating with regulations like REACH and EPA guidelines. Such discussions are pivotal for industries aiming to balance innovation with environmental stewardship.

In summary, CAS 339097-39-1 represents a multifaceted compound bridging medicinal chemistry, computational biology, and sustainability. Its structural features and emerging applications position it as a compelling case study in modern scientific inquiry, particularly for professionals navigating the intersections of drug development and molecular design.